![molecular formula C6H5BrINO2 B1532119 2-Bromo-5-iodo-3-methoxypyridin-4-ol CAS No. 1246088-55-0](/img/structure/B1532119.png)
2-Bromo-5-iodo-3-methoxypyridin-4-ol
Overview
Description
2-Bromo-5-iodo-3-methoxypyridin-4-ol is a halogenated heterocycle . It has the molecular formula C6H5BrINO2 and a molecular weight of 329.92 . This compound is typically available in solid form .
Physical And Chemical Properties Analysis
This compound is a solid . It has a molecular weight of 329.92 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis and Characterization
Compounds with methoxypyridine moieties, like 2-Bromo-5-iodo-3-methoxypyridin-4-ol, are often synthesized for their unique biological activities. For example, gold(I) complexes with methoxypyridin-5-yl residues have shown significant activity against cisplatin-resistant ovarian cancer cell lines, highlighting the importance of these moieties in developing potential anticancer agents (Gallati et al., 2020). These complexes also exhibit selectivity towards tumor cells, making them interesting candidates for further research.
Transformation to Bicyclic δ-Lactams
The ability to functionalize methoxypyridines, akin to this compound, has been demonstrated through the synthesis of 5-functionalized methoxypyridines. These compounds have been further transformed into bicyclic δ-lactams, which have potential pharmacological applications. Such transformations highlight the versatility of methoxypyridines in synthetic organic chemistry (Sośnicki, 2009).
DNA Interaction and Anticancer Activity
Copper(II) complexes with terpyridine derivatives, similar in complexity to this compound, have been shown to interact with DNA through intercalation. These complexes also exhibit significant anticancer activity, inducing apoptosis in HeLa cells by causing DNA damage through reactive oxygen species (ROS). This suggests a potential for compounds with methoxypyridine groups to be used in cancer treatment (Liang et al., 2014).
Synthesis of Medium-Sized Halolactones
A catalytic system involving bis(4-methoxyphenyl)selenide, which could be related to the synthesis pathways of this compound, has been developed for the regioselective synthesis of medium-sized bromo/iodo lactones. This demonstrates the role of methoxypyridines in synthesizing structurally complex and strained cyclic compounds, which could have various synthetic and medicinal chemistry applications (Verma et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-5-iodo-3-methoxy-1H-pyridin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrINO2/c1-11-5-4(10)3(8)2-9-6(5)7/h2H,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNJNQRZEUIQCQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(NC=C(C1=O)I)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrINO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201289594 | |
Record name | 2-Bromo-5-iodo-3-methoxy-4-pyridinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201289594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1246088-55-0 | |
Record name | 2-Bromo-5-iodo-3-methoxy-4-pyridinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1246088-55-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-5-iodo-3-methoxy-4-pyridinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201289594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.